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Compound of Interest

Compound Name:
3-Fluoro-5-

(trichloromethyl)benzonitrile

CAS No.: 1121586-25-1

Cat. No.: B1503920

Get Quote

In the realm of medicinal chemistry, agrochemical science, and materials research, the

strategic incorporation of fluorine-containing moieties onto aromatic scaffolds is a cornerstone

of modern molecular design. The unique electronic properties of fluorine and its substituents

can profoundly influence a molecule's physicochemical and biological characteristics, including

metabolic stability, lipophilicity, and binding affinity.[1][2][3][4] This guide provides a

comprehensive technical overview of 3-Fluoro-5-(trichloromethyl)benzonitrile, a compound

of interest for synthetic chemists. Given the limited availability of detailed experimental data for

this specific molecule, we extend our analysis to its close and more extensively studied analog,

3-Fluoro-5-(trifluoromethyl)benzonitrile. This comparative approach is intended to provide

researchers, scientists, and drug development professionals with a broader and more practical

understanding of this class of compounds, enabling informed decisions in experimental design

and synthesis.

Part 1: 3-Fluoro-5-(trichloromethyl)benzonitrile
Physicochemical Properties
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3-Fluoro-5-(trichloromethyl)benzonitrile is a halogenated aromatic nitrile. The presence of

both a fluorine atom and a trichloromethyl group on the benzonitrile framework suggests a

molecule with distinct electronic and steric properties. Below is a summary of its key

physicochemical data.

Property Value Source

CAS Number 1121586-25-1 ChemScene

Molecular Formula C₈H₃Cl₃FN ChemScene

Molecular Weight 238.47 g/mol ChemScene

Purity ≥98% ChemScene

Topological Polar Surface Area

(TPSA)
23.79 Å² ChemScene

LogP 3.52 ChemScene

Hydrogen Bond Acceptors 1 ChemScene

Hydrogen Bond Donors 0 ChemScene

Rotatable Bonds 0 ChemScene

Storage Conditions Sealed in dry, 2-8°C ChemScene

Proposed Synthesis: A Mechanistic Approach via the
Sandmeyer Reaction
While specific literature detailing the synthesis of 3-Fluoro-5-(trichloromethyl)benzonitrile is

not readily available, a plausible and robust synthetic route can be designed based on the well-

established Sandmeyer reaction.[5][6][7][8] This reaction is a cornerstone of aromatic

chemistry, enabling the transformation of an aryl amine into a variety of functional groups,

including nitriles, via a diazonium salt intermediate.

The proposed synthesis commences with a suitable precursor, 3-Amino-5-

fluorobenzotrichloride. This starting material can either be sourced commercially or synthesized

from a commercially available nitro compound through a standard reduction protocol.
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3-Amino-5-fluorobenzotrichloride Diazotization
(NaNO2, HCl, 0-5°C) 3-Fluoro-5-(trichloromethyl)benzenediazonium chloride Sandmeyer Reaction

(CuCN, KCN) 3-Fluoro-5-(trichloromethyl)benzonitrile

Click to download full resolution via product page

Caption: Proposed synthesis of 3-Fluoro-5-(trichloromethyl)benzonitrile via the Sandmeyer

reaction.

Step 1: Diazotization of 3-Amino-5-fluorobenzotrichloride

In a three-necked flask equipped with a mechanical stirrer, thermometer, and a dropping

funnel, dissolve 1 equivalent of 3-Amino-5-fluorobenzotrichloride in a suitable acidic medium

(e.g., 3M HCl).

Cool the solution to 0-5°C in an ice-salt bath.

Prepare a solution of sodium nitrite (1.1 equivalents) in cold water.

Add the sodium nitrite solution dropwise to the cooled amine solution, maintaining the

temperature below 5°C. The formation of the diazonium salt is indicated by a change in the

color of the solution.

After the addition is complete, stir the mixture for an additional 30 minutes at 0-5°C. The

resulting diazonium salt solution is used immediately in the next step.

Step 2: Sandmeyer Cyanation

In a separate flask, prepare a solution of copper(I) cyanide (1.2 equivalents) and potassium

cyanide (1.2 equivalents) in water.

Cool this solution to 0-5°C.

Slowly add the cold diazonium salt solution from Step 1 to the copper cyanide solution with

vigorous stirring.

Allow the reaction mixture to warm to room temperature and then heat gently (e.g., 50-60°C)

until the evolution of nitrogen gas ceases.
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Cool the reaction mixture and extract the product with an organic solvent (e.g.,

dichloromethane or ethyl acetate).

Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 3-Fluoro-5-
(trichloromethyl)benzonitrile.

Predicted Spectroscopic Data
In the absence of experimental spectra, the following table outlines the predicted spectroscopic

characteristics for 3-Fluoro-5-(trichloromethyl)benzonitrile based on its structure and known

data for similar compounds.

Technique Predicted Signature

¹H NMR

Aromatic region (δ 7.5-8.0 ppm), exhibiting

complex splitting patterns due to ¹H-¹H and ¹H-

¹⁹F coupling.

¹³C NMR

Signals for the nitrile carbon (δ ~115-120 ppm),

the carbon bearing the CCl₃ group (δ ~90-100

ppm), and aromatic carbons (δ ~110-140 ppm),

with C-F coupling observed for carbons near the

fluorine atom.

¹⁹F NMR

A single resonance in the typical range for an

aryl fluoride, with coupling to adjacent aromatic

protons.

IR (Infrared)

Characteristic absorption for C≡N stretching

(~2230 cm⁻¹), C-F stretching (~1200-1300

cm⁻¹), and C-Cl stretching (~700-800 cm⁻¹).

Mass Spec (MS)
A molecular ion peak (M⁺) with a characteristic

isotopic pattern for three chlorine atoms.
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Part 2: A Comparative Analysis: 3-Fluoro-5-
(trifluoromethyl)benzonitrile
The trifluoromethyl analog of the topic compound is a widely studied and commercially

available building block in chemical synthesis, particularly in the pharmaceutical and

agrochemical industries.[9] Its properties and reactivity offer valuable insights for researchers

working with related fluorinated benzonitriles.

Physicochemical Properties
Property Value Source

CAS Number 149793-69-1

Molecular Formula C₈H₃F₄N

Molecular Weight 189.11 g/mol

Boiling Point 179.9±35.0 °C (Predicted)

Density 1.35 g/cm³

Refractive Index 1.446

Flash Point 65°C (149°F)

Solubility
Chloroform (Sparingly), Ethyl

Acetate (Slightly)

Appearance Clear colorless oil

Synthesis of 3-Fluoro-5-(trifluoromethyl)benzonitrile
A common synthetic route to this compound involves the dehydration of the corresponding

aldoxime.[10]

3-Fluoro-5-(trifluoromethyl)benzaldehyde
Oxime Formation

(Hydroxylamine hydrochloride,
Sodium carbonate)

3-Fluoro-5-(trifluoromethyl)benzaldehyde oxime Dehydration 3-Fluoro-5-(trifluoromethyl)benzonitrile

Click to download full resolution via product page
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Caption: Synthesis of 3-Fluoro-5-(trifluoromethyl)benzonitrile from the corresponding

benzaldehyde.

To a solution of 3-Fluoro-5-(trifluoromethyl)benzaldehyde and hydroxylamine hydrochloride

in a suitable solvent, an aqueous solution of sodium carbonate is added.

The reaction is maintained at a controlled temperature (e.g., 70-75°C) for a specified period

(e.g., 30 minutes) to form the aldoxime.[10]

The intermediate aldoxime is then subjected to dehydration conditions to yield the final

benzonitrile product.

Spectroscopic Data
Technique Observed Signature Source

¹H NMR

Aromatic protons with

characteristic splitting patterns

due to H-H and H-F coupling.

¹³C NMR

Signals corresponding to the

nitrile, trifluoromethyl, and

aromatic carbons, with

observable C-F coupling.

¹⁹F NMR

A singlet for the CF₃ group and

a multiplet for the aromatic

fluorine.

IR (Infrared)
Available through the NIST

Chemistry WebBook.

Mass Spec (MS)

Electron ionization mass

spectrum available from the

NIST Chemistry WebBook.

Applications and Research Relevance
3-Fluoro-5-(trifluoromethyl)benzonitrile is a valuable building block due to the combined effects

of the fluorine and trifluoromethyl substituents.
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Pharmaceutical Development: It serves as a key intermediate in the synthesis of various

pharmaceuticals, including potential anti-cancer agents.[9] The fluorinated groups can

enhance metabolic stability and cell permeability.[2][9]

Agrochemicals: This compound is utilized in the formulation of herbicides and pesticides,

where the fluorinated structure can lead to increased efficacy.[9]

Materials Science: The unique properties imparted by the fluoro groups make it a candidate

for the development of advanced polymers and materials.

The nitrile group itself is a versatile functional handle that can participate in various chemical

transformations and can act as a key binding element in drug-target interactions.[11]

Safety and Handling
As with all organofluorine compounds, appropriate safety precautions must be taken when

handling 3-Fluoro-5-(trifluoromethyl)benzonitrile.

General Handling: Work in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.[12][13][14]

Toxicity: This compound is harmful if swallowed, in contact with skin, or if inhaled. It can

cause skin and eye irritation.[10]

Storage: Store in a cool, dry place away from incompatible materials.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
3-Fluoro-5-(trichloromethyl)benzonitrile represents an intriguing synthetic target with

potential applications stemming from its unique combination of functional groups. While

detailed experimental data remains limited, established synthetic methodologies such as the

Sandmeyer reaction provide a clear path for its preparation. The comparative analysis with the

well-documented 3-Fluoro-5-(trifluoromethyl)benzonitrile underscores the significant impact of

the choice of halogenated methyl group on the properties and applications of these valuable

benzonitrile derivatives. This guide serves as a foundational resource for researchers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.chemimpex.com/products/46079
https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://www.chemimpex.com/products/46079
https://www.chemimpex.com/products/46079
https://pmc.ncbi.nlm.nih.gov/articles/PMC8528211/
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://www.chem.purdue.edu/chemsafety/chem/FluorineSafety.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0937.pdf
https://www.chembk.com/en/chem/3-fluoro-5-(trifluoromethyl)benzonitrile
https://www.benchchem.com/product/b1503920/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-fluorinated-benzonitriles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


embarking on the synthesis and exploration of this and related classes of fluorinated

compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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